Cas no 241816-11-5 (6-(piperidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(piperidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 241816-11-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD04117814
• CID: 92535
• PubChem ID: 2763980
• Update Time: 2025-06-13

6-(piperidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Piperidin-1-yl)nicotinaldehyde
• 6-(1-Piperidinyl)pyridine-3-carboxaldehyde
• 6-(1-PIPERIDINO)PYRIDINE-3-CARBOXALDEHYDE
• 6-(Piperidin-1-yl)pyridine-3-carbaldehyde
• 6-piperidin-1-ylnicotinaldehyde
• 6-piperidin-1-ylpyridine-3-carbaldehyde
• 6-Piperidinonicotinaldehyde
• 3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-5'-carbaldehyde
• 6-piperidylpyridine-3-carbaldehyde
• J-518094
• FT-0680409
• EN300-2692778
• Z1160902178
• SCHEMBL840830
• AKOS005070469
• RKIMIISNVCLRLA-UHFFFAOYSA-N
• 241816-11-5
• CS-0195720
• SB41250
• 6-(1-Piperidinyl)nicotinaldehyde
• DTXSID90377233
• E89779
• 4X-0710
• MFCD04117814
• 6-(piperidin-1-yl)pyridine-3-carbaldehyde

• MDL： MFCD04117814
• Inchi： 1S/C11H14N2O/c14-9-10-4-5-11(12-8-10)13-6-2-1-3-7-13/h4-5,8-9H,1-3,6-7H2
• InChI Key： RKIMIISNVCLRLA-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N1CCCCC1

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 33.2A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.141
• Melting Point: 42 °C
• Boiling Point: 370.4°Cat760mmHg
• Flash Point: 177.8°C
• Refractive Index: 1.586
• PSA: 33.20000
• LogP: 1.94940
• Solubility: Not determined

6-(piperidin-1-yl)pyridine-3-carbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 6-(piperidin-1-yl)pyridine-3-carbaldehyde

Recent Advances in the Study of 6-(piperidin-1-yl)pyridine-3-carbaldehyde (CAS: 241816-11-5) in Chemical Biology and Pharmaceutical Research

The compound 6-(piperidin-1-yl)pyridine-3-carbaldehyde (CAS: 241816-11-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde, characterized by a pyridine core substituted with a piperidinyl group and an aldehyde functionality, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for the development of novel therapeutic agents targeting a range of diseases, including cancer, neurological disorders, and infectious diseases.

One of the most notable advancements in the study of 6-(piperidin-1-yl)pyridine-3-carbaldehyde is its role in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have utilized the aldehyde group of this compound to create Schiff base derivatives, which exhibit potent inhibitory activity against specific kinases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that Schiff base derivatives of 6-(piperidin-1-yl)pyridine-3-carbaldehyde showed promising activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form stable interactions with the kinase domain, thereby blocking its activity.

In addition to its applications in kinase inhibition, 6-(piperidin-1-yl)pyridine-3-carbaldehyde has been investigated for its potential in central nervous system (CNS) drug development. The piperidinyl moiety, a common feature in many CNS-active compounds, contributes to the molecule's ability to cross the blood-brain barrier (BBB). Recent research has focused on modifying the aldehyde group to enhance the compound's affinity for neurotransmitter receptors. For example, a study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives targeting the serotonin 5-HT₆ receptor, which is implicated in cognitive disorders such as Alzheimer's disease. The derivatives exhibited improved binding affinity and selectivity, suggesting the potential of 6-(piperidin-1-yl)pyridine-3-carbaldehyde as a scaffold for CNS drug design.

Another area of interest is the compound's utility in antimicrobial drug development. The rise of antibiotic-resistant pathogens has necessitated the discovery of new antimicrobial agents with novel mechanisms of action. Researchers have explored the incorporation of 6-(piperidin-1-yl)pyridine-3-carbaldehyde into hybrid molecules combining multiple pharmacophores. A recent study in European Journal of Medicinal Chemistry described the synthesis of such hybrids, which demonstrated broad-spectrum activity against Gram-positive and Gram-negative bacteria. The aldehyde group was instrumental in facilitating the formation of imine linkages, enhancing the compounds' stability and bioavailability.

Despite these promising developments, challenges remain in the optimization of 6-(piperidin-1-yl)pyridine-3-carbaldehyde-based compounds. Issues such as metabolic stability, toxicity, and synthetic scalability need to be addressed to advance these molecules into clinical trials. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in drug discovery. Future studies are expected to focus on structure-activity relationship (SAR) analyses and the development of more efficient synthetic routes to further exploit its therapeutic potential.